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Kobe2602 Solution Preparation Data

The table below summarizes the solubility data and stock solution preparation information for Kobe2602

from supplier websites.

Parameter Details

Molecular Weight 419.31 g/mol [1] [2]

Solubility in DMSO 84 mg/mL (200.32 mM) [1]

Solubility in Ethanol 14 mg/mL [2] to 40 mg/mL [1]

Solubility in Water Insoluble [1] [2]

Recommended Stock 5 mg/mL (homogeneous suspension in 1% CMC-Na) for in vivo
Concentration studies [1]

Storage & Stability Store at -20°C as a powder; using fresh, dry DMSO is

recommended for solubility [1] [2]

Key Experimental Protocols & Data
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Kobe2602 has been characterized in several biological assays. The following table outlines the experimental

findings, though full methodological details are not provided in the search results.

Experiment /| Assay

Reported Finding / Activity

Key Parameters (if available)

In vitro Ras-Raf
Binding Inhibition

Cell-Based Ras-Raf
Binding Inhibition

Downstream Signaling
Suppression

Colony Formation
Inhibition

Antitumor Activity *In
Vivo*

Ki = 149 pM [1] [2] [3]

ICs0 =10 uM [2]

Effective suppression of MEK &

ERK phosphorylation [2]

ICso = 1.4 pM [2] [3]

40-50% tumor growth inhibition
[2] [3]

Biochemical assay measuring blockade
of H-Ras GTP binding to c-Raf-1 [1].

Dose-dependent inhibition in NIH 3T3
cells [2].

20 uM concentration in NIH 3T3 cells
[2].

In NIH 3T3 cells transfected with H-
rasG12V [2].

80 mg/kg oral dose in mice bearing
SW480 xenografts [2] [3].

RAS Signaling Pathway & Kobe2602 Mechanism

Kobe2602 functions as a selective Ras inhibitor. It acts by blocking the interaction between active, GTP-

bound Ras and its key downstream effector, c-Raf-1 [1] [3]. This disruption prevents the activation of the

canonical MAPK signaling cascade (Ras-RAF-MEK-ERK), a pathway critically involved in cell growth,

differentiation, and survival [4] [5]. The following diagram illustrates this pathway and the point of

inhibition by Kobe2602.
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Important Notes for Researchers

¢ Solubility Considerations: Kobe2602 is insoluble in water. For in vitro cellular assays, DMSO is the
recommended solvent. The suppliers note that moisture-absorbing DMSO can reduce solubility, so it
is crucial to use fresh, anhydrous DMSO for preparing stock solutions [1] [2].

e For In Vivo Studies: The protocol for animal studies involves creating a homogeneous suspension
using a 1% CMC-Na (carboxymethyl cellulose sodium) solution, with a concentration of =5 mg/mL [1].

¢ Handling and Storage: The compound should be stored as a powder at -20°C. While long-term
storage of the powder is stable, it is generally not recommended to store stock solutions for extended
periods [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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